1-(2-Methoxyethyl)-2-(2-methylphenyl)-6-oxo-3-piperidinecarboxylic acid

• IUPAC Name: (2S,3S)-1-(2-methoxyethyl)-2-(2-methylphenyl)-6-oxopiperidine-3-carboxylic acid
• InChI: InChI=1S/C16H21NO4/c1-11-5-3-4-6-12(11)15-13(16(19)20)7-8-14(18)17(15)9-10-21-2/h3-6,13,15H,7-10H2,1-2H3,(H,19,20)/t13-,15+/m0/s1
• InChI Key: GMKGGDSCSFXAOA-DZGCQCFKSA-N
• Canonical SMILES: CC1=CC=CC=C1C2C(CCC(=O)N2CCOC)C(=O)O
• Isomeric SMILES: CC1=CC=CC=C1[C@@H]2[C@H](CCC(=O)N2CCOC)C(=O)O
• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol

Description

1-(2-Methoxyethyl)-2-(2-methylphenyl)-6-oxo-3-piperidinecarboxylic acid, or ME2MPO3P, is a synthetic organic compound and a member of the piperidinecarboxylic acid family. It is a white crystalline solid with a melting point of 140°C. ME2MPO3P is a versatile compound that can be used for a variety of scientific applications, such as synthetic chemistry, drug discovery, and biochemical research.

Scientific Research Applications

ME2MPO3P has a wide range of applications in scientific research. It can be used as an intermediate in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It can also be used as a starting material for the synthesis of novel compounds with potential biological activities. Additionally, ME2MPO3P can be used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of ME2MPO3P is not fully understood. However, it is believed that the compound binds to various receptors in the body, including the serotonin and dopamine receptors, and modulates the activity of these receptors. This binding leads to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
ME2MPO3P has a variety of biochemical and physiological effects. It has been shown to have anticonvulsant, antidepressant, and anxiolytic effects in animal models. It has also been found to have neuroprotective and neuroregenerative effects in animal models of stroke and Alzheimer's disease. Additionally, ME2MPO3P has been found to have anti-inflammatory, analgesic, and antipyretic effects in animal models.

Advantages and Limitations for Lab Experiments

The main advantage of using ME2MPO3P for lab experiments is its versatility. It can be used for a variety of scientific applications, including synthetic chemistry, drug discovery, and biochemical research. Additionally, ME2MPO3P is relatively easy to synthesize and is available from a variety of sources. The main limitation of using ME2MPO3P for lab experiments is that its mechanism of action is not fully understood.

Future Directions

Future research on ME2MPO3P could focus on further elucidating its mechanism of action, as well as its potential therapeutic applications. Additionally, further research could focus on the development of novel compounds based on ME2MPO3P. Other potential future directions include the development of new synthesis methods for ME2MPO3P, and the investigation of its potential toxicological effects.